N-(4-hydroxycyclohexyl)-2-(methylamino)acetamide hydrochloride

• IUPAC Name: N-(4-hydroxycyclohexyl)-2-(methylamino)acetamide;hydrochloride
• InChI: InChI=1S/C9H18N2O2.ClH/c1-10-6-9(13)11-7-2-4-8(12)5-3-7;/h7-8,10,12H,2-6H2,1H3,(H,11,13);1H
• InChI Key: FZPHLWWSYVXNDD-UHFFFAOYSA-N
• Canonical SMILES: CNCC(=O)NC1CCC(CC1)O.Cl
• Molecular Formula: C9H19ClN2O2
• Molecular Weight: 222.71 g/mol
• CAS RN: 2377032-11-4

Description

“N-(4-hydroxycyclohexyl)-2-(methylamino)acetamide hydrochloride” is a chemical compound. Based on its name, it contains a cyclohexyl group (a six-membered carbon ring) with a hydroxyl (-OH) group at the 4-position, and a methylamino (-NH-CH3) group attached to an acetamide group (CH3-C(=O)-NH-) .

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would have a cyclohexyl ring, an acetamide group, and a methylamino group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The hydroxyl and amide groups could potentially be involved in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Properties such as melting point, boiling point, and solubility would be determined by factors like its molecular weight and the functional groups present.

Scientific Research Applications

Potential in Treating Overactive Detrusor

A study explored the synthesis and structure-activity relationships of N-(4-amino-2-butynyl)acetamides, showing inhibitory activity on detrusor contraction, which could be beneficial in treating overactive detrusor conditions. This research suggests the potential of related compounds, including N-(4-hydroxycyclohexyl)-2-(methylamino)acetamide hydrochloride, in this application (Take et al., 1992).

Use in Surgical Anesthesia for Animals

In veterinary medicine, particularly for guinea pigs, a combination of Ketamine hydrochloride (a related compound) and Acepromazine Maleate produced effective surgical anesthesia. This indicates the relevance of this compound in similar anesthesia applications (Shucard et al., 1975).

Anticonvulsant Activity

A study on trans- and cis-2-(2,6-dimethylphenoxy)-N-(2-hydroxycyclohexyl)acetamides revealed anticonvulsant activity, suggesting that this compound could have similar properties, beneficial in treating seizures (Pękala et al., 2011).

As a Carrier for Biologically Active Agents

The synthesis of water-soluble poly(aminoaryloxy-methylamino phosphazene) suggests the potential of this compound in acting as a carrier for biologically active agents, enhancing drug delivery systems (Gwon, 2001).

Mechanism of Cis-Trans Epimerization

Research on the mechanism of cis-trans epimerization of N-(4-hydroxycyclohexyl)-acetamide enhances understanding of its chemical behavior and stability, crucial for pharmaceutical applications (Wang, 2013).

Development of Analgesic and Antipyretic Agents

The synthesis of novel water-soluble phthalimide derivatives of acetaminophen indicates the possibility of developing this compound into analgesic and antipyretic agents (Reddy et al., 2013).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s used as a drug or a biological active compound, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide details on its safety and hazards. Generally, handling of chemical compounds should always be done with appropriate safety measures.

Future Directions

The future research directions involving this compound would depend on its potential applications. It could be studied for its potential uses in fields like medicine, materials science, or chemical synthesis.